Cas no 922474-59-7 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide)

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide is a specialized organic compound featuring a phthalimide core functionalized with a 4-methoxyphenylacetamide group. This structure confers potential reactivity and binding properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The presence of the methoxy group enhances solubility and electronic modulation, while the isoindole-1,3-dione moiety offers stability and versatility for further derivatization. Its well-defined molecular architecture allows for precise applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s purity and synthetic reproducibility ensure consistent performance in research and industrial settings.

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide structure

922474-59-7 structure

Product Name:N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide

CAS No:922474-59-7

MF:C₁₇H₁₄N₂O₄

MW:310.304064273834

CID:5448909

Update Time:2025-06-23

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(1,3-dioxoisoindol-4-yl)-2-(4-methoxyphenyl)acetamide
- N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide
- Inchi： 1S/C17H14N2O4/c1-23-11-7-5-10(6-8-11)9-14(20)18-13-4-2-3-12-15(13)17(22)19-16(12)21/h2-8H,9H2,1H3,(H,18,20)(H,19,21,22)
- InChI Key： RJAYAXRWNWPESH-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC2=C1C(=O)NC2=O)(=O)CC1=CC=C(OC)C=C1

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2976-0080-2μmol	N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide	922474-59-7	90%+	2μl	$57.0	2023-04-28
Life Chemicals	F2976-0080-5μmol	N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide	922474-59-7	90%+	5μl	$63.0	2023-04-28
Life Chemicals	F2976-0080-10μmol	N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide	922474-59-7	90%+	10μl	$69.0	2023-04-28
Life Chemicals	F2976-0080-20μmol	N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide	922474-59-7	90%+	20μl	$79.0	2023-04-28
Life Chemicals	F2976-0080-1mg	N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide	922474-59-7	90%+	1mg	$54.0	2023-04-28
Life Chemicals	F2976-0080-2mg	N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide	922474-59-7	90%+	2mg	$59.0	2023-04-28
Life Chemicals	F2976-0080-3mg	N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide	922474-59-7	90%+	3mg	$63.0	2023-04-28
Life Chemicals	F2976-0080-4mg	N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide	922474-59-7	90%+	4mg	$66.0	2023-04-28
Life Chemicals	F2976-0080-5mg	N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide	922474-59-7	90%+	5mg	$69.0	2023-04-28
Life Chemicals	F2976-0080-10mg	N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide	922474-59-7	90%+	10mg	$79.0	2023-04-28

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide Related Literature

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Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide

N-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-4-Yl)-2-(4-Methoxyphenyl)Acetamide: A Comprehensive Overview

The compound N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide (CAS No. 922474-59-7) is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique molecular architecture and promising applications in drug design and material synthesis. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

At its core, the molecule features an isoindole ring system, which is a bicyclic structure composed of a benzene ring fused with a pyrrole-like ring. The isoindole moiety is further substituted with a dioxo group at positions 1 and 3, creating a highly conjugated system that contributes to its electronic properties. The acetamide group attached to the isoindole ring introduces additional functional diversity, enabling interactions with biological systems or other chemical entities.

One of the most notable aspects of this compound is its biological activity. Recent studies have highlighted its potential as a lead compound in drug discovery efforts targeting various diseases. For instance, researchers have explored its ability to modulate enzyme activity or bind to specific receptors, making it a candidate for therapeutic interventions in areas such as oncology or neurodegenerative disorders. The presence of the methoxyphenyl group further enhances its pharmacokinetic properties, potentially improving bioavailability and stability within biological systems.

In addition to its biological applications, this compound has shown promise in the realm of materials science. Its rigid molecular structure and conjugated π-system make it an attractive candidate for use in organic electronics or optoelectronic devices. Recent experiments have demonstrated its potential as a component in light-emitting diodes (LEDs) or photovoltaic materials due to its efficient charge transport properties.

The synthesis of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-Yl)-2-(4-methoxyphenyl)acetamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including palladium-catalyzed coupling reactions and enantioselective synthesis techniques, to optimize the production of this compound. These advancements not only improve yield but also pave the way for large-scale manufacturing if future applications warrant it.

From an environmental standpoint, the compound exhibits favorable biodegradation characteristics under controlled conditions. This aligns with current trends toward sustainable chemistry practices and reduces concerns related to ecological impact during its lifecycle.

In conclusion, N-(1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl)-2-(4-Methoxyphenyl)Acetamide (CAS No. 922474–59–7) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methods and biological evaluations, positions it as a valuable asset in both academic research and industrial development.